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Compound of Interest

Compound Name: 1-Chloro-2,3-dimethylbenzene

Cat. No.: B150846

Technical Guide: 1-Chloro-2,3-dimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on 1-Chloro-2,3-dimethylbenzene, a key
aromatic intermediate in various chemical syntheses. The document outlines its fundamental
physicochemical properties and presents a conceptual framework for its synthesis and
characterization.

Core Compound Data

1-Chloro-2,3-dimethylbenzene, also known by synonyms such as 3-Chloro-o-xylene, is an
organic compound with the chemical formula C8HI9CI.[1][2] It is a substituted aromatic
hydrocarbon, specifically a chlorinated derivative of o-xylene.

Quantitative Physicochemical Properties

The key quantitative data for 1-Chloro-2,3-dimethylbenzene are summarized in the table
below for ease of reference.
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Property Value Source
CAS Registry Number 608-23-1 [21[3114]
Molecular Formula C8H9CI [11[415]
Molecular Weight 140.61 g/mol [L1[31[4]1[5][6]

Conceptual Experimental Workflow: Synthesis and
Characterization

While specific experimental protocols are proprietary or found within specialized literature, the
following section outlines a generalized workflow for the synthesis and subsequent
characterization of 1-Chloro-2,3-dimethylbenzene. This serves as a foundational guide for
laboratory procedures.

Synthesis:

A common synthetic route to 1-Chloro-2,3-dimethylbenzene involves the direct chlorination of
2,3-dimethylbenzene (o-xylene). This electrophilic aromatic substitution reaction is typically
catalyzed by a Lewis acid, such as iron(lll) chloride (FeCI3) or aluminum chloride (AICI3), to
enhance the electrophilicity of the chlorine.

Reaction Scheme:
CeHa(CHs3)2 + Clz2 --(FeClz)--> CeH3CI(CH3)2 + HCI
Purification:

Following the reaction, the crude product mixture, which may contain unreacted starting
material and isomers, requires purification. Standard laboratory techniques such as distillation
are often employed to isolate the desired 1-Chloro-2,3-dimethylbenzene isomer based on its
boiling point.

Characterization:
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To confirm the identity and purity of the synthesized compound, a variety of analytical
techniques are utilized:

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy are
used to elucidate the molecular structure by identifying the chemical environment of the
hydrogen and carbon atoms.

e Mass Spectrometry (MS): This technique is used to determine the molecular weight and
fragmentation pattern of the compound, confirming its elemental composition.

e Gas Chromatography (GC): GC is employed to assess the purity of the final product,
separating it from any remaining starting materials or isomeric byproducts.

The following diagram illustrates this conceptual workflow.
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Conceptual workflow for the synthesis and characterization of 1-Chloro-2,3-dimethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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